Cas no 179899-00-4 (Quinoline, 1,2,3,4-tetrahydro-4-propyl-)
179899-00-4 structure
Product Name:Quinoline, 1,2,3,4-tetrahydro-4-propyl-
CAS No:179899-00-4
MF:C12H17N
MW:175.270083189011
CID:1370692
PubChem ID:53713153
Update Time:2025-04-20
Quinoline, 1,2,3,4-tetrahydro-4-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 1,2,3,4-tetrahydro-4-propyl-
- SCHEMBL20570921
- DB-161835
- AKOS013182571
- (R/S)-1,2,3,4,-Tetrahydro-4-propylquinoline
- (r/s)-1,2,3,4-tetrahydro-4-propylquinoline
- CBWWWVHWYSZQDX-UHFFFAOYSA-N
- 1,2,3,4-Tetrahydro-4-propylquinoline
- 179899-00-4
-
- Inchi: 1S/C12H17N/c1-2-5-10-8-9-13-12-7-4-3-6-11(10)12/h3-4,6-7,10,13H,2,5,8-9H2,1H3
- InChI Key: CBWWWVHWYSZQDX-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(CCC)CC1
Computed Properties
- Exact Mass: 175.13621
- Monoisotopic Mass: 175.136099547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
Quinoline, 1,2,3,4-tetrahydro-4-propyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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